Cas no 618102-33-3 (3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic Acid)

• Product Name: 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic Acid
• CAS No: 618102-33-3
• MF: C₁₆H₁₁ClN₂O₂
• MW: 298.723742723465
• MDL: MFCD05150613
• CID: 843848
• PubChem ID: 2769615
• Update Time: 2025-04-19

3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-CHLORO-PHENYL)-2-PHENYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic acid
• 5-(4-chlorophenyl)-2-phenylpyrazole-3-carboxylic acid
• 3-(4-chlorophenyl)-1-phenylpyrazole-5-carboxylic acid
• AC1MCH9J
• AC1Q72XN
• CTK5B3763
• MolPort-000-527-124
• SBB040041
• STL146845
• AKOS000271168
• MFCD05150613
• EN300-11174
• ALBB-028268
• SCHEMBL26342422
• BBL030327
• 618102-33-3
• VS-09746
• G31343
• CS-0222581
• 1H-pyrazole-5-carboxylic acid, 3-(4-chlorophenyl)-1-phenyl-
• Z90668338
• DTXSID70377791
• CCG-279374
• J-510678
• 3-(4-Chlorophenyl)-1-phenyl-1H-pyrazole-5-carboxylic Acid

• MDL： MFCD05150613
• Inchi： 1S/C16H11ClN2O2/c17-12-8-6-11(7-9-12)14-10-15(16(20)21)19(18-14)13-4-2-1-3-5-13/h1-10H,(H,20,21)
• InChI Key： YTECAJSUOLDFHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)O)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 298.05103
• Monoisotopic Mass: 298.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12